Cas no 17463-28-4 (butan-1-amine; octanoic acid)

• Product Name: butan-1-amine; octanoic acid
• CAS No: 17463-28-4
• MF: C₁₂H₂₇NO₂
• MW: 217.348284006119
• CID: 182926
• PubChem ID: 167657
• Update Time: 2025-04-19

butan-1-amine; octanoic acid Chemical and Physical Properties

Names and Identifiers

• butan-1-amine,octanoic acid
• Octanoic acid, compd. with 1-butanamine (1:1)
• AC1L50CQ
• AC1Q5W55
• AG-J-33291
• AR-1K8980
• butan-1-amine
• butylammonium octanoate
• CTK0H9258
• octanoic acid
• Octanoic acid, compd. with N-butylamine (1:1)
• butan-1-amine;octanoic acid
• 17463-28-4
• DTXSID4066200
• SCHEMBL9615342
• butan-1-amine; octanoic acid

• Inchi： 1S/C8H16O2.C4H11N/c1-2-3-4-5-6-7-8(9)10;1-2-3-4-5/h2-7H2,1H3,(H,9,10);2-5H2,1H3
• InChI Key： SGTADWDVCKFNIU-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC)=O.NCCCC

Computed Properties

• Exact Mass: 217.20431
• Monoisotopic Mass: 217.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 239.3°Cat760mmHg
• Flash Point: 107.4°C
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Monocarboxylic acids and derivatives